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Compound of Interest

Compound Name: Adiponitrile

CAS No.: 68411-90-5

Cat. No.: B7769403

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential thermodynamic

properties of adiponitrile, a key intermediate in the production of nylon 6,6. Accurate

thermodynamic data is crucial for the design, simulation, and optimization of chemical

processes involving this compound. This document collates available experimental data, details

relevant experimental methodologies, and presents logical relationships through data

visualization to support process modeling activities.

Core Thermodynamic Properties of Adiponitrile
A summary of the key thermodynamic properties of adiponitrile is presented below. The data

has been compiled from various reliable sources to provide a solid foundation for process

modeling.

Quantitative Data Summary
The following tables summarize the temperature-dependent thermodynamic properties of

adiponitrile.
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Table 1: Vapor Pressure of Adiponitrile

Temperature (°C) Vapor Pressure (mmHg)

40 0.01[1]

119 2[1]

Table 2: Heat of Vaporization of Adiponitrile

Property Value Unit

Heat of Vaporization 70.4 x 10⁴ J/kg

Table 3: Liquid Heat Capacity of Adiponitrile
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Temperature (°F) Temperature (°C)
Liquid Heat
Capacity (Btu/lb-°F)

Liquid Heat
Capacity (J/g-°C)

85 29.4 0.480 2.008

90 32.2 0.480 2.008

95 35.0 0.480 2.008

100 37.8 0.480 2.008

105 40.6 0.480 2.008

110 43.3 0.480 2.008

115 46.1 0.480 2.008

120 48.9 0.480 2.008

125 51.7 0.480 2.008

130 54.4 0.480 2.008

135 57.2 0.480 2.008

140 60.0 0.480 2.008

145 62.8 0.480 2.008

150 65.6 0.480 2.008

Note: Conversion from Btu/lb-°F to J/g-°C is approximated as 1 Btu/lb-°F = 4.184 J/g-°C.

Table 4: Liquid Density of Adiponitrile

Temperature (°C) Density (g/mL)

20 0.9676[1]

25 0.951[1]

Table 5: Liquid Viscosity of Adiponitrile
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Temperature (°C) Viscosity (cP)

20 9.1

25 5.74

70 2.6

Table 6: Other Physical Properties of Adiponitrile

Property Value Unit Source

Molecular Weight 108.14 g/mol [2]

Boiling Point 295 °C [1][2]

Melting Point 1-3 °C [1][2]

Surface Tension:

Experimental data for the surface tension of adiponitrile is not readily available in the surveyed

literature.

Experimental Protocols
The determination of the aforementioned thermodynamic properties relies on established

experimental techniques. Below are detailed methodologies for these key experiments.

Vapor Pressure Measurement (Static or Ebulliometric
Method)
Objective: To determine the vapor pressure of liquid adiponitrile at various temperatures.

Methodology:

Apparatus: A static vapor pressure apparatus or an ebulliometer is used. The static

apparatus consists of a thermostated sample cell connected to a pressure measuring device
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(e.g., a mercury manometer or a capacitance diaphragm gauge). An ebulliometer measures

the boiling point of the liquid at a controlled pressure.

Procedure (Static Method):

A purified sample of adiponitrile is placed in the sample cell.

The sample is thoroughly degassed by repeated freeze-pump-thaw cycles to remove any

dissolved gases.

The sample cell is immersed in a constant-temperature bath, and the temperature is

precisely controlled and measured.

Once thermal equilibrium is reached, the pressure of the vapor in equilibrium with the

liquid is measured by the pressure transducer.

Measurements are repeated at different temperatures to obtain the vapor pressure curve.

Data Analysis: The experimental data of vapor pressure versus temperature can be fitted to

a suitable equation, such as the Antoine equation or the Clausius-Clapeyron equation, to

describe the relationship.

Heat of Vaporization Measurement (Calorimetry)
Objective: To measure the enthalpy change associated with the phase transition of adiponitrile
from liquid to gas.

Methodology:

Apparatus: A calorimeter, specifically a vaporization calorimeter or a differential scanning

calorimeter (DSC), is employed.

Procedure (Vaporization Calorimetry):

A known mass of adiponitrile is placed in the calorimeter.

The sample is heated to its boiling point at a constant pressure.
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A known amount of electrical energy is supplied to the sample to induce vaporization at a

constant temperature and pressure.

The amount of substance vaporized is determined by mass difference or by collecting and

quantifying the vapor.

Data Analysis: The heat of vaporization (ΔHvap) is calculated by dividing the supplied energy

by the amount of substance vaporized.

Liquid Heat Capacity Measurement (Adiabatic or
Differential Scanning Calorimetry)
Objective: To determine the amount of heat required to raise the temperature of a unit mass of

liquid adiponitrile by one degree.

Methodology:

Apparatus: An adiabatic calorimeter or a differential scanning calorimeter (DSC).

Procedure (DSC):

A known mass of adiponitrile is hermetically sealed in a sample pan. An empty pan is

used as a reference.

Both the sample and reference pans are placed in the DSC cell.

The temperature of the cell is increased at a constant rate (e.g., 10 °C/min).

The DSC measures the difference in heat flow required to raise the temperature of the

sample and the reference.

Data Analysis: The specific heat capacity (Cp) is determined from the differential heat flow,

the heating rate, and the mass of the sample.

Liquid Density Measurement (Pycnometry or Vibrating
Tube Densitometry)
Objective: To measure the mass per unit volume of liquid adiponitrile.
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Methodology:

Apparatus: A pycnometer (a glass flask with a precisely known volume) or a vibrating tube

densitometer.

Procedure (Pycnometry):

The pycnometer is cleaned, dried, and its empty mass is accurately measured.

It is then filled with adiponitrile, ensuring no air bubbles are trapped.

The filled pycnometer is placed in a thermostat until it reaches the desired temperature,

and the volume is adjusted precisely to the calibration mark.

The mass of the filled pycnometer is measured.

Data Analysis: The density is calculated by dividing the mass of the adiponitrile (mass of

filled pycnometer minus mass of empty pycnometer) by the known volume of the

pycnometer.

Liquid Viscosity Measurement (Capillary or Rotational
Viscometry)
Objective: To measure the resistance to flow of liquid adiponitrile.

Methodology:

Apparatus: A capillary viscometer (e.g., Ostwald or Ubbelohde type) or a rotational

viscometer.

Procedure (Capillary Viscometer):

A known volume of adiponitrile is introduced into the viscometer.

The viscometer is placed in a constant-temperature bath to reach thermal equilibrium.

The liquid is drawn up one arm of the viscometer by suction.
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The time taken for the liquid to flow between two marked points on the capillary is

measured.

Data Analysis: The kinematic viscosity is calculated using the measured flow time and the

viscometer constant. The dynamic viscosity is then obtained by multiplying the kinematic

viscosity by the density of the liquid at that temperature.

Visualization of Thermodynamic Relationships
The following diagrams illustrate the expected relationships between temperature and key

thermodynamic properties of adiponitrile based on the collected data and general physical

principles.

Vapor Pressure increases with Temperature.
Viscosity decreases with increasing Temperature.

Density generally decreases with increasing Temperature.

This guide provides a foundational set of thermodynamic data and experimental context for

adiponitrile. For highly sensitive process modeling, it is recommended to consult specialized

chemical engineering databases or conduct direct experimental measurements under process-

specific conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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